Cas no 1805563-54-5 (3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride)

• Product Name: 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride
• CAS No: 1805563-54-5
• MF: C₁₁H₉ClF₆
• MW: 290.632583379745
• CID: 5038735
• Update Time: 2025-06-08

3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride

• Inchi： 1S/C11H9ClF6/c1-2-6-7(5-12)9(11(16,17)18)4-3-8(6)10(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： VNVQRELSCLTSHM-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=C(C(F)(F)F)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride

3,6-Bis(trifluoromethyl)-2-ethylbenzyl Chloride: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride (CAS No. 1805563-54-5) is a versatile and intriguing compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it a valuable candidate for various applications, including drug discovery, material science, and synthetic chemistry.

The molecular formula of 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride is C₁₃H₁₁ClF₆, and its molecular weight is approximately 347.67 g/mol. The presence of trifluoromethyl groups and an ethyl substituent on the benzene ring imparts distinct chemical and physical properties to this compound. These functional groups contribute to the compound's high stability, low reactivity with water, and excellent solubility in organic solvents.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique properties and potential applications. 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride is no exception. Its trifluoromethyl groups enhance its lipophilicity and metabolic stability, making it an attractive candidate for drug development. These properties are particularly valuable in the design of drugs that need to cross biological membranes efficiently.

The synthesis of 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride involves a series of well-defined chemical reactions. One common synthetic route involves the reaction of 3,6-bis(trifluoromethyl)-2-ethylbenzaldehyde with an appropriate chlorinating agent. This process requires careful control of reaction conditions to ensure high yield and purity. The resulting compound can be further modified through various functional group transformations to produce derivatives with tailored properties.

In the context of pharmaceutical research, 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride has shown promise as a building block for the synthesis of novel drug candidates. Its ability to enhance the lipophilicity and metabolic stability of parent compounds makes it particularly useful in the development of drugs targeting neurological disorders, cancer, and other diseases. Recent studies have explored its potential as a scaffold for the design of inhibitors targeting specific enzymes and receptors involved in disease pathways.

Beyond pharmaceutical applications, 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride has also found use in material science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, aerospace, and automotive manufacturing.

The environmental impact of fluorinated compounds is an important consideration in their use and development. While 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride is not classified as a persistent organic pollutant (POP), its environmental fate and effects are still subjects of ongoing research. Ensuring responsible use and disposal practices is crucial to minimize any potential environmental impact.

In conclusion, 3,6-Bis(trifluoromethyl)-2-ethylbenzyl chloride (CAS No. 1805563-54-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it a valuable tool in drug discovery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing these fields.